6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-isopropoxybenzoate

• IUPAC Name: [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-propan-2-yloxybenzoate
• InChI: InChI=1S/C21H20N2O5S/c1-13(2)27-16-6-4-15(5-7-16)20(25)28-19-11-26-17(10-18(19)24)12-29-21-22-9-8-14(3)23-21/h4-11,13H,12H2,1-3H3
• InChI Key: MSLYVEBIQQWGTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)OC(C)C
• Molecular Formula: C21H20N2O5S
• Molecular Weight: 412.5 g/mol

Description

6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-isopropoxybenzoate is a useful research compound. Its molecular formula is C21H20N2O5S and its molecular weight is 412.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

6-Fluorobenzo[b]pyran-4-one derivatives, closely related to the queried compound, have demonstrated significant anticancer activity. Specifically, they have been tested against lung, breast, and CNS cancer cell lines, showing promising results at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Antimicrobial Properties

Novel N-substituted arylidene, pyrazole, thioxopyrimidine, and thiazolopyrimidine derivatives, structurally similar to the compound , have shown antimicrobial properties. The synthesis and antimicrobial activities of these compounds have been detailed, adding to the understanding of their potential applications in combating microbial infections (Hawas et al., 2012).

Antifungal Activity

Pyrazole derivatives, akin to the queried compound, have been identified as effective inhibitors against various phytopathogenic fungi. These compounds have shown to inhibit the growth of pathogens like Pythium ultimum, Botrytis cinerea, and Magnaporthe grisea, demonstrating their potential as antifungal agents (Vicentini et al., 2007).

Growth Stimulant Activities

A series of novel derivatives, including 6-methylpyrimidine-4-ol with pyrazole and 1,2,4-triazole moieties, have shown pronounced stimulating action on plant growth. This suggests the potential application of similar compounds in agriculture for enhancing plant growth (Yengoyan et al., 2020).

Anti-Tubercular Activity

Compounds structurally related to the queried chemical have displayed moderate anti-tubercular activity. Specifically, derivatives like 2-(2-amino-6-methylpyrimidin-4-yl)-4-arylmethylidene-2,4-dihydro-3H-pyrazol-3-ones showed activity against Mycobacterium tuberculosis, suggesting potential applications in treating tuberculosis (Erkin et al., 2021).